Cas no 881681-01-2 (Vonoprazan Fumarate)

Vonoprazan Fumarate structure
Product name:Vonoprazan Fumarate
CAS No:881681-01-2
MF:C21H20FN3O6S
MW:461.463407516479
MDL:MFCD18633280
CID:1124188
PubChem ID:45375887
Vonoprazan Fumarate Chemical and Physical Properties
Names and Identifiers
-
- TAK438
- Vonoprazan fumarate
- 1-[5-(2-Fluorophenyl)-1-(3-pyridinylsulfonyl)-1H-pyrrol-3-yl]-N-m ethylmethanamine (2E)-2-butenedioate (1:1)
- Vonoprazan fumurate
- TAK 438
- 1-(5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)-N-methylmethanamine fumarate
- 4QW3X4AMLB
- 5-(2-Fluorophenyl)-N-methyl-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-methanamine (2E)-2-butenedioate
- 1H-Pyrrole-3-methanamine, 5-(2-fluorophenyl)-N-methyl-1-(3-pyridinylsulfonyl)-, 2-butenedioate (1:1)
- Vonoprazan monofumurate
- 1-[5-(2-Fluorophenyl)-1-(pyridin-3-ylsulf
- 5-(2-Fluorophenyl)-N-methyl-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-methanamine (2E)-2-butenedioate (1:1) (ACI)
- TAK 438 monofumarate
- Takecab
- Vocinti
- Vonoprazan Fumarate
-
- MDL: MFCD18633280
- Inchi: 1S/C17H16FN3O2S.C4H4O4/c1-19-10-13-9-17(15-6-2-3-7-16(15)18)21(12-13)24(22,23)14-5-4-8-20-11-14;5-3(6)1-2-4(7)8/h2-9,11-12,19H,10H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
- InChI Key: ROGSHYHKHPCCJW-WLHGVMLRSA-N
- SMILES: C(/C(=O)O)=C\C(=O)O.S(C1C=NC=CC=1)(N1C=C(CNC)C=C1C1C=CC=CC=1F)(=O)=O
Computed Properties
- Exact Mass: 461.10600
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 629
- Topological Polar Surface Area: 147
Experimental Properties
- PSA: 146.97000
- LogP: 3.82910
Vonoprazan Fumarate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
Vonoprazan Fumarate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D210841-1g |
TAK438 |
881681-01-2 | 99% | 1g |
$160 | 2024-05-24 | |
Biosynth | FF102206-0.25 g |
Vonoprazan fumarate |
881681-01-2 | 0.25 g |
$65.00 | 2023-01-04 | ||
Biosynth | FF102206-2 g |
Vonoprazan fumarate |
881681-01-2 | 2g |
$300.00 | 2023-01-04 | ||
Biosynth | FF102206-5 g |
Vonoprazan fumarate |
881681-01-2 | 5g |
$450.00 | 2023-01-04 | ||
Axon Medchem | 1971-25 mg |
TAK 438 |
881681-01-2 | 98% | 25mg |
€485.00 | 2023-07-10 | |
abcr | AB457904-5 g |
Vonoprazan fumarate, 95%; . |
881681-01-2 | 95% | 5g |
€462.50 | 2023-07-10 | |
eNovation Chemicals LLC | D210841-10g |
TAK438 |
881681-01-2 | 99% | 10g |
$275 | 2024-05-24 | |
Matrix Scientific | 145190-100mg |
1-(5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)-N-methylmethanamine fumarate, 95% |
881681-01-2 | 95% | 100mg |
$1305.00 | 2023-09-07 | |
ChemScence | CS-0746-500mg |
Vonoprazan Fumarate |
881681-01-2 | 99.94% | 500mg |
$170.0 | 2022-04-26 | |
Ambeed | A108580-10mg |
1-(5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)-N-methylmethanamine fumarate |
881681-01-2 | 98% | 10mg |
$7.0 | 2025-02-20 |
Vonoprazan Fumarate Related Literature
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
-
Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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4. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
-
Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
(CAS:881681-01-2)Vonoprazan fumarate,TAK-438,Takecab

Purity:99% HPLC
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Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:881681-01-2)Vonoprazan Fumarate

Purity:99%
Quantity:25g
Price ($):344.0